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Compound of Interest

Compound Name: 1,8-Nonadiyne

Cat. No.: B1581614

Introduction for Researchers and Drug Development Professionals

1,8-Nonadiyne (CAS RN: 2396-65-8) is a linear, bifunctional alkyne increasingly utilized in
chemical synthesis and drug development.[1] Its terminal alkyne groups on a flexible seven-
carbon chain make it an ideal linker molecule. This guide provides an in-depth overview of its
commercial availability, technical specifications, and key experimental applications, particularly
in the realm of click chemistry.

Physicochemical and Safety Data

A summary of key technical data and safety information for 1,8-Nonadiyne is presented below.
This compound is a flammable liquid and requires careful handling in a laboratory setting.[2][3]

Table 1: Technical Data Summary
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Property Value Source
CAS Number 2396-65-8 [21[4]
Molecular Formula CoH12 [2][4]
Molecular Weight 120.19 g/mol [2][4]
Form Liquid [2]
Boiling Point 55-55.5 °C at 13 mmHg [2]
Density 0.799 g/mL at 25 °C [2]
Refractive Index n20/D 1.449 [2]
Storage Temperature 2-8°C [2]

Flash Point

42 °C (closed cup)

[2]

Table 2: GHS Hazard Information

Hazard Class

Statement

Flammable Liquid

H226: Flammable liquid and vapor.[3]

Skin Irritation

H315: Causes skin irritation.[3]

Eye Irritation

H319: Causes serious eye irritation.[3]

Target Organ Toxicity

H335: May cause respiratory irritation.[3]

Commercial Availability and Suppliers

1,8-Nonadiyne is commercially available from a range of chemical suppliers, typically with

purities of 97% or higher. Researchers can procure this reagent in quantities ranging from

grams to kilograms to suit both small-scale research and larger development projects.

Table 3: Prominent Commercial Suppliers
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Supplier Typical Purity Standard Quantities
Sigma-Aldrich (Merck) 98% 10g

Thermo Scientific (Alfa Aesar) 97% 50, 25g[5][6]

TCI Chemicals >97.0% (GC) 5mL[7][8]

Santa Cruz Biotechnology >97% Contact for sizing[4]
GFS Chemicals 98% 10g[9]

MolPort 95%, 97%, 98% Varies by supplier[10]

Applications in Research and Development

The primary utility of 1,8-nonadiyne lies in its ability to act as a homobifunctional linker. Its two
terminal alkyne groups are readily available for participation in various chemical reactions, most
notably the Copper(l)-Catalyzed Azide-Alkyne Cycloaddition (CUAAC), a cornerstone of "click
chemistry."[11][12]

Key Applications Include:

o Synthesis of Complex Molecules: Used as a starting reagent for synthesizing novel
compounds like acetylenic fatty acids.[2]

» Surface Modification: Employed in hydrosilylation reactions to attach acetylene-terminated
monolayers to silicon surfaces.[2]

e Drug Conjugation: Acts as a linker in the development of Antibody-Drug Conjugates (ADCSs),
where it can connect a cytotoxic payload to an antibody.[13]

o Polymer Chemistry: Serves as a monomer or cross-linking agent in the creation of advanced
polymers.
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Experimental Protocols
General Protocol for Copper-Catalyzed Azide-Alkyne
Cycloaddition (CUAAC)

This protocol provides a starting point for the conjugation of an azide-containing molecule to
1,8-nonadiyne. Optimization may be required based on the specific substrates and desired
scale.[12][14]
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Materials:

1,8-Nonadiyne

Azide-functionalized molecule of interest

Copper(ll) Sulfate (CuSOa)

Sodium Ascorbate

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris-(benzyltriazolylmethyl)amine
(TBTA) as a ligand

Appropriate solvent (e.g., water, DMSO/tBUOH)[12]

Stock Solutions:

Copper Sulfate (CuSOa): Prepare a 100 mM solution in deionized water.[13]

Ligand (THPTA): Prepare a 200 mM solution in deionized water.[13]

Sodium Ascorbate: Prepare a 100 mM or 300 mM solution in deionized water. This solution
should be made fresh.[12][13]

Azide Reactant: Prepare a 10 mM solution in a suitable solvent (e.g., DMSO, water).[12]

1,8-Nonadiyne: Prepare a solution in a compatible solvent.
Procedure:

o Catalyst Pre-complexation: A few minutes before initiating the reaction, mix the CuSOa
solution with the THPTA ligand solution in a 1:2 molar ratio.[12][13] This step helps stabilize
the active Cu(l) species.

o Reactant Combination: In a reaction vessel, combine the 1,8-nonadiyne solution with the
azide-modified molecule. A molar excess of one reactant may be used to drive the reaction
to completion.
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Catalyst Addition: Add the pre-complexed THPTA/CuSOa catalyst to the reactant mixture. A
typical loading is 25 equivalents relative to the limiting reagent.[12][13]

Initiation: Add the freshly prepared sodium ascorbate solution to the mixture to reduce Cu(ll)
to the active Cu(l) catalyst and initiate the cycloaddition. Use approximately 40 equivalents.
[12][13]

Incubation: Allow the reaction to proceed at room temperature for 30 to 60 minutes.[12] For
sensitive biological molecules, protect the reaction from light.[14]

Purification: Upon completion, the desired product can be purified from the reaction mixture
using standard techniques such as ethanol precipitation (for oligonucleotides) or
chromatography to remove unreacted starting materials and the copper catalyst.[12]

Primary Selection Criteria

Required Purity
(e.g., >97% vs >99%)

Required Quantity
(mg, g, kg)

Project Timeline
(Lead Time)

Select Supplier

Small Scale
Standard Specs

Large Scale
Custom Specs

4 N

Supplier Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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